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Dubai, UAE - The International Center for Biosaline Agriculture (ICBA) is at the forefront of
developing climate-resilient crops capable of thriving in marginal environments characterized
by salinity, drought, and heat stress. Through a multidisciplinary approach that integrates
advanced breeding techniques, agronomic innovation, and robust phenotyping, ICBA is
securing future food supplies in the world's most vulnerable regions. These detailed application
notes and protocols provide researchers, scientists, and agricultural development professionals
with an in-depth look at the methodologies employed by ICBA to enhance crop resilience.

High-Throughput Phenotyping for Abiotic Stress
Tolerance

ICBA utilizes a state-of-the-art phenotyping platform to dissect the complex traits associated
with stress tolerance. This enables the rapid and non-destructive screening of large germplasm
collections to identify promising genotypes.

Experimental Protocol: High-Throughput Phenotyping of
Sorghum for Drought Tolerance

Objective: To identify sorghum genotypes with superior drought tolerance through non-
destructive imaging and physiological measurements.

Materials:
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e Sorghum germplasm

» Automated phenotyping platform with RGB, hyperspectral, and thermal cameras

o Controlled environment growth chambers

¢ Soil moisture sensors

e SPAD meter for chlorophyll content

e Porometer for stomatal conductance

Methodology:

o Plant Material and Growth Conditions: A diverse panel of sorghum accessions is grown in
individual pots within a controlled environment chamber. Soil moisture is maintained at field
capacity for the initial growth phase.

e Drought Stress Induction: At the vegetative stage (V5), water is withheld to induce
progressive drought stress. Soil moisture is continuously monitored using sensors.

o High-Throughput Imaging: Plants are imaged daily using the automated platform.

o RGB Imaging: To assess plant growth, biomass accumulation, and leaf area.

o Hyperspectral Imaging: To determine vegetation indices (e.g., NDVI, PRI) indicative of
photosynthetic efficiency and stress.

o Thermal Imaging: To measure canopy temperature as an indicator of stomatal closure and
water stress.

e Physiological Measurements: Weekly measurements of chlorophyll content (SPAD) and
stomatal conductance (porometer) are taken to correlate with imaging data.

o Data Analysis: Image and physiological data are analyzed to identify genotypes that maintain
growth and physiological function under drought stress. Principal Component Analysis (PCA)
is employed to identify the most significant traits contributing to drought tolerance.
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Marker-Assisted Selection for Enhanced Salinity
Tolerance in Quinoa

ICBA has a dedicated program focused on improving the salt tolerance of quinoa, a highly
nutritious and climate-resilient crop. Marker-assisted selection (MAS) is a key strategy to
accelerate the breeding of new salt-tolerant varieties.

Experimental Protocol: Marker-Assisted Selection for
Salinity Tolerance in Quinoa

Objective: To identify and introgress quantitative trait loci (QTLs) associated with salinity
tolerance in quinoa.

Materials:

Quinoa mapping population (e.g., Recombinant Inbred Lines - RILS)

e Hydroponic system

» Saline solutions of varying concentrations (e.g., 0, 10, 20, 30 dS/m NaCl)
» DNA extraction kits

e Molecular markers (e.g., SSRs, SNPs)

 PCR machine and electrophoresis equipment

Methodology:

e Phenotyping for Salinity Tolerance: The RIL population is grown in a hydroponic system
under different salinity levels. Key traits such as germination rate, plant height, biomass, and
seed yield are measured.

o DNA Extraction and Genotyping: DNA is extracted from the leaf tissue of each RIL. The
population is then genotyped using a suite of polymorphic molecular markers.
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e QTL Analysis: Statistical analysis is performed to identify associations between marker
genotypes and phenotypic traits under salt stress. This allows for the mapping of QTLs for
salinity tolerance.

o Marker-Assisted Backcrossing: Markers tightly linked to the identified QTLs are used to
select for the presence of the desired alleles in a backcrossing program to introgress the
tolerance traits into elite quinoa varieties.

Evaluating the Efficacy of Soil Amendments in
Mitigating Abiotic Stress

ICBA investigates various soil amendments to improve soil health and enhance crop resilience
in marginal lands.

Experimental Protocol: Assessing the Impact of Biochar
on Quinoa Growth under Salinity Stress

Objective: To evaluate the potential of biochar as a soil amendment to mitigate the negative
effects of salinity on quinoa growth and yield.

Materials:

Quinoa variety (e.g., ICBA-Q5)

Biochar

Saline irrigation water of different concentrations

Pots with a sandy loam soil mix
Methodology:

o Experimental Setup: A pot experiment is established with a factorial design, including
different levels of biochar application and saline irrigation.

o Data Collection: Agronomic data, including plant height, number of leaves, and biomass, are
collected throughout the growing season. At maturity, seed yield and yield components are
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determined.

o Biochemical Analysis: Leaf samples are collected to analyze for proline content, an indicator
of osmotic stress.

 Statistical Analysis: Analysis of variance (ANOVA) is used to determine the effects of biochar

and salinity on quinoa growth and yield.
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To further elucidate the experimental workflows and the logical relationships between different

research components, the following diagrams have been generated using the DOT language.
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High-throughput phenotyping workflow for drought tolerance in sorghum.
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Marker-assisted selection workflow for salinity tolerance in quinoa.
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Generalized signaling pathway for abiotic stress response in plants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.biosaline.org/sites/default/files/publicationsfile/quinoa-aejsa-2020.pdf
https://www.biosaline.org/news/2020-06-06-7135
https://www.biosaline.org/news/2020-06-06-7135
https://www.benchchem.com/product/b594583#research-methodologies-for-developing-climate-resilient-crops-at-icba
https://www.benchchem.com/product/b594583#research-methodologies-for-developing-climate-resilient-crops-at-icba
https://www.benchchem.com/product/b594583#research-methodologies-for-developing-climate-resilient-crops-at-icba
https://www.benchchem.com/product/b594583#research-methodologies-for-developing-climate-resilient-crops-at-icba
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b594583?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

